molecular formula C26H22N2O4 B4019417 N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-3-phenylpropanamide

N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-3-phenylpropanamide

Cat. No. B4019417
M. Wt: 426.5 g/mol
InChI Key: MLYRZBIFYSWKHF-UHFFFAOYSA-N
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Description

The compound “N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-3-phenylpropanamide” belongs to a class of organic compounds known for their intricate molecular architecture and potential for a wide range of chemical reactions and applications. Its structure incorporates elements such as a naphthyl group, a nitrophenyl group, and a phenylpropanamide moiety, hinting at its complex behavior and reactivity in chemical environments.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step organic reactions, aiming at constructing the complex molecular architecture from simpler starting materials. For instance, Altenburger et al. (2006) investigated the toxic action of compounds with similar structural features, highlighting the specific reactivity of such compounds due to their phytotoxic properties at low concentrations (Altenburger et al., 2006).

Molecular Structure Analysis

The molecular structure of compounds in this class has been explored through various analytical techniques, such as X-ray crystallography. Özer et al. (2009) characterized the crystal structure of a related compound, providing insight into the spatial arrangement of atoms and the intramolecular interactions that stabilize the molecule (Özer et al., 2009).

Chemical Reactions and Properties

Compounds like “N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-3-phenylpropanamide” exhibit a range of chemical reactivities, such as participation in electrophilic and nucleophilic reactions, due to the presence of reactive functional groups. The study by Hajji et al. (2002) on chemoselective reactions showcases the potential for such compounds to undergo transformations leading to the synthesis of new molecules (Hajji et al., 2002).

Physical Properties Analysis

The physical properties of these compounds, including melting points, boiling points, and solubility, are crucial for understanding their behavior in various environments. The synthesis and evaluation of similar compounds by Ertan et al. (2007) provide valuable data on their physical properties, which are essential for their application in different fields (Ertan et al., 2007).

Chemical Properties Analysis

The chemical properties, including reactivity towards other compounds, stability under different conditions, and the ability to undergo specific reactions, are fundamental aspects of these compounds. Research by Devi et al. (2010) on the antimicrobial and antioxidant activity of related compounds highlights their chemical properties and potential applications (Devi et al., 2010).

properties

IUPAC Name

N-[(2-hydroxynaphthalen-1-yl)-(3-nitrophenyl)methyl]-3-phenylpropanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H22N2O4/c29-23-15-14-19-9-4-5-12-22(19)25(23)26(20-10-6-11-21(17-20)28(31)32)27-24(30)16-13-18-7-2-1-3-8-18/h1-12,14-15,17,26,29H,13,16H2,(H,27,30)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MLYRZBIFYSWKHF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CCC(=O)NC(C2=CC(=CC=C2)[N+](=O)[O-])C3=C(C=CC4=CC=CC=C43)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H22N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

426.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(2-Hydroxynaphthalen-1-YL)(3-nitrophenyl)methyl]-3-phenylpropanamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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